N-(4-{[4-(2,4-dichlorophenoxy)butanoyl]amino}-2,5-dimethoxyphenyl)benzamide
Overview
Description
N-(4-{[4-(2,4-dichlorophenoxy)butanoyl]amino}-2,5-dimethoxyphenyl)benzamide is a chemical compound that is commonly referred to as JNJ-42165279. It is a potent and selective antagonist of the orexin-2 receptor, which is a G-protein-coupled receptor that is involved in the regulation of sleep and wakefulness. The compound has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of sleep disorders and other related conditions.
Mechanism of Action
JNJ-42165279 acts as a selective antagonist of the orexin-2 receptor, which is primarily expressed in the brain regions that are involved in the regulation of sleep and wakefulness. The compound binds to the receptor and prevents the activation of downstream signaling pathways, resulting in a reduction in wakefulness and an increase in sleep duration.
Biochemical and Physiological Effects
JNJ-42165279 has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of sleep-wake cycles, and the modulation of stress responses. The compound has been shown to increase the levels of GABA, a key neurotransmitter that is involved in the regulation of sleep and anxiety, and to reduce the levels of orexin, a neuropeptide that is involved in the promotion of wakefulness.
Advantages and Limitations for Lab Experiments
JNJ-42165279 has several advantages for use in laboratory experiments, including its high potency and selectivity, which make it an ideal tool for studying the orexin-2 receptor and its downstream signaling pathways. However, the compound also has some limitations, including its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on JNJ-42165279, including the development of new formulations that improve its solubility and bioavailability, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications in other areas, such as anxiety and depression. Additionally, further studies are needed to fully elucidate the mechanisms of action of JNJ-42165279 and to identify potential side effects and safety concerns associated with its use.
Scientific Research Applications
JNJ-42165279 has been extensively studied in preclinical models, and its potential therapeutic applications have been investigated in various areas, including sleep disorders, anxiety, depression, and addiction. In particular, the compound has shown promising results in the treatment of insomnia, narcolepsy, and other sleep-related disorders, where it has been shown to increase sleep duration and improve sleep quality.
properties
IUPAC Name |
N-[4-[4-(2,4-dichlorophenoxy)butanoylamino]-2,5-dimethoxyphenyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24Cl2N2O5/c1-32-22-15-20(29-25(31)16-7-4-3-5-8-16)23(33-2)14-19(22)28-24(30)9-6-12-34-21-11-10-17(26)13-18(21)27/h3-5,7-8,10-11,13-15H,6,9,12H2,1-2H3,(H,28,30)(H,29,31) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQOJMLKKFYYUMF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)OC)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24Cl2N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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